Cas no 58511-75-4 (Phenol, 2-bromo-5-methyl-4-sec-pentyl-)

• Product Name: Phenol, 2-bromo-5-methyl-4-sec-pentyl-
• CAS No: 58511-75-4
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 341809
• PubChem ID: 71443506
• Update Time: 2025-04-19

Phenol, 2-bromo-5-methyl-4-sec-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-5-methyl-4-sec-pentyl-
• 2-bromo-5-methyl-4-pentan-2-ylphenol
• 2-Bromo-5-methyl-4-(pentan-2-yl)phenol
• DTXSID70852331
• 58511-75-4

• Inchi： 1S/C12H17BrO/c1-4-5-8(2)10-7-11(13)12(14)6-9(10)3/h6-8,14H,4-5H2,1-3H3
• InChI Key： KBYSEGKCUZEHFO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)C(C)CCC)O

Computed Properties

• Exact Mass: 256.04631
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23